![molecular formula C5H4N2S2 B3277823 Thieno[3,2-d][1,3]thiazol-2-amine CAS No. 66646-11-5](/img/structure/B3277823.png)
Thieno[3,2-d][1,3]thiazol-2-amine
Overview
Description
Thieno[3,2-d][1,3]thiazol-2-ylamine is a compound with the empirical formula C5H4N2S2 and a molecular weight of 156.23 . It is a primary amino compound that is 1,3-thiazole substituted by an amino group at position 2 .
Synthesis Analysis
A simple and highly efficient procedure for the synthesis of novel thiazol-2-amines, via Mannich reaction with secondary amines, has been described . The newly synthesized derivatives were characterized by 1H NMR, 13C NMR, IR, Mass spectroscopy, and elemental analysis .Molecular Structure Analysis
The molecular structure of Thieno[3,2-d][1,3]thiazol-2-ylamine is characterized by a SMILES string NC1=NC2=C(S1)SC=C2 and an InChI key LSMRPDKQKVTVNE-UHFFFAOYSA-N . The compound was further characterized by 1H NMR, 13C NMR, IR, and Mass spectroscopy .Chemical Reactions Analysis
Thieno[3,2-d][1,3]thiazol-2-ylamine is involved in various chemical reactions. For instance, it has been used in the synthesis of novel thiazol-2-amines via Mannich reaction with secondary amines . Additionally, it has been used in the preparation of N-1,3-thiazol-2-ylacetamides of condensed Pyrido[3’,2’:4,5] .Physical And Chemical Properties Analysis
Thieno[3,2-d][1,3]thiazol-2-ylamine is a solid compound . It has an empirical formula of C5H4N2S2 and a molecular weight of 156.23 . The compound’s SMILES string is NC1=NC2=C(S1)SC=C2 .Scientific Research Applications
Synthesis of Novel Heterocyclic Derivatives
Thieno[3,2-d][1,3]thiazol-2-amine is used in the synthesis of novel heterocyclic derivatives. These include 2-Aryl-9-chloro-5,6,7,8-tetrahydrothieno[3,2-b]quinoline derivatives and 5-aryl-thieno[3,2-d][1,3]thiazol-2-amine derivatives .
Biological Relevance
Compounds similar to Thieno[3,2-d][1,3]thiazol-2-amine, such as benzothiazoles, have demonstrated anticancer activity and have been used to treat amyotrophic lateral sclerosis .
Anticancer Activity
Thieno[3,2-d][1,3]thiazol-2-amine derivatives have been synthesized and evaluated for their anticancer activity against two cancer cell lines (MCF-7 and HepG-2). The most active cytotoxic candidates were further examined against the normal cell line WI-38 .
Multi-targeting Kinase Inhibitors
These compounds have been evaluated as multi-targeting kinase inhibitors against EGFR, VEGFR-2, and BRAF V600E, exhibiting promising suppression impact .
Impact on Cell Cycle and Apoptosis Induction
The compounds were investigated for their impact on cell cycle and apoptosis induction potential in the MCF-7 cell line .
Antimicrobial Activity
The new analogues were evaluated for their antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria, yeast, and fungi .
Molecular Docking Studies
Molecular docking studies showed promising binding patterns of the compounds with the prospective targets, EGFR, VEGFR-2, and BRAF V600E .
Toxicity Studies
Additional toxicity studies were performed for the new derivatives which showed their good drug-like properties and low toxicity risks in humans .
Mechanism of Action
Target of Action
Thieno[3,2-d][1,3]thiazol-2-amine and its derivatives have been identified as inhibitors of EZH2 and Aurora kinase A . EZH2 is a histone-lysine N-methyltransferase enzyme, which plays a crucial role in gene regulation. Aurora kinase A is involved in the regulation of cell division and has been implicated in cancer progression .
Mode of Action
Thieno[3,2-d][1,3]thiazol-2-amine interacts with its targets, leading to changes in cellular processes. For instance, as an EZH2 inhibitor, it can affect lymphoma cell morphology, induce apoptosis in a concentration-dependent manner, and inhibit cell migration . As an Aurora kinase A inhibitor, it may interfere with cell division .
Biochemical Pathways
The inhibition of EZH2 affects the methylation of histones, a process crucial for the regulation of gene expression. This can lead to changes in the expression of genes involved in cell proliferation and survival, thereby affecting cancer progression . The inhibition of Aurora kinase A can disrupt the normal process of cell division, potentially leading to cell death .
Pharmacokinetics
The related compound ska-31, a kca2 and kca31 potassium channel activator, has been reported to have a half-life of 12 hours , suggesting that Thieno[3,2-d][1,3]thiazol-2-amine may also have a significant duration of action.
Result of Action
The inhibition of EZH2 and Aurora kinase A by Thieno[3,2-d][1,3]thiazol-2-amine can lead to changes in cell morphology, induction of apoptosis, and inhibition of cell migration . These effects can potentially inhibit the growth of cancer cells and reduce tumor size.
Safety and Hazards
Future Directions
Thieno[3,2-d][1,3]thiazol-2-ylamine and its derivatives have shown potential in various areas of research. For instance, they have been used in the synthesis of novel bioactive molecules . Future research could focus on further exploring the biological activities of these compounds and their potential applications in medicinal chemistry.
properties
IUPAC Name |
thieno[3,2-d][1,3]thiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2S2/c6-5-7-3-1-2-8-4(3)9-5/h1-2H,(H2,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSMRPDKQKVTVNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1N=C(S2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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